Cas no 1444866-91-4 (1-Tert-butyl-4-(1-isocyanatoethyl)benzene)

• Product Name: 1-Tert-butyl-4-(1-isocyanatoethyl)benzene
• CAS No: 1444866-91-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5932768
• PubChem ID: 83532175
• Update Time: 2025-05-25

1-Tert-butyl-4-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22265135
• 1-tert-butyl-4-(1-isocyanatoethyl)benzene
• EN300-1845942
• 1444866-91-4
• 1-Tert-butyl-4-(1-isocyanatoethyl)benzene

• Inchi： 1S/C13H17NO/c1-10(14-9-15)11-5-7-12(8-6-11)13(2,3)4/h5-8,10H,1-4H3
• InChI Key： DMQWKPANEILIOY-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-Tert-butyl-4-(1-isocyanatoethyl)benzene

Introduction to 1-Tert-butyl-4-(1-isocyanatoethyl)benzene (CAS No. 1444866-91-4)

1-Tert-butyl-4-(1-isocyanatoethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1444866-91-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound belongs to the class of isocyanate-functionalized aromatic hydrocarbons, characterized by its unique structural and chemical properties. The presence of both a tert-butyl substituent and an isocyanatoethyl side chain imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry and industrial applications.

The tert-butyl group, attached to the benzene ring at the para position, enhances the steric stability of the molecule, influencing its solubility and reactivity. This steric effect is particularly important in controlling the selectivity of reactions involving this compound. On the other hand, the isocyanatoethyl group introduces a highly reactive isocyanate functionality, which is known for its ability to participate in various polymerization reactions and form covalent bonds with nucleophiles. This dual functionality makes 1-Tert-butyl-4-(1-isocyanatoethyl)benzene a versatile building block for designing novel materials with tailored properties.

In recent years, there has been growing interest in the applications of isocyanate-functionalized compounds in drug development and material science. The isocyanate group can undergo reactions with amines, alcohols, and other nucleophiles to form urethane or carbamate linkages, respectively. These reactions are fundamental in the synthesis of polyurethanes, adhesives, coatings, and biodegradable polymers. Moreover, the incorporation of isocyanate groups into pharmaceutical intermediates has opened new avenues for developing innovative therapeutic agents.

One of the most compelling aspects of 1-Tert-butyl-4-(1-isocyanatoethyl)benzene is its potential in medicinal chemistry. The combination of a stable aromatic core with a reactive isocyanate group allows for the facile introduction of diverse functional moieties into drug candidates. For instance, researchers have explored its use in synthesizing small-molecule inhibitors targeting various biological pathways. The tert-butyl group not only provides steric hindrance but also serves as an anchor point for further derivatization, enabling the creation of complex molecular architectures.

Recent studies have highlighted the role of 1-Tert-butyl-4-(1-isocyanatoethyl)benzene in developing novel polymeric drug delivery systems. Polyurethanes functionalized with isocyanate groups have shown promise as matrices for controlled-release formulations due to their tunable degradation rates and biocompatibility. By incorporating this compound into polymer backbones, scientists can design materials that exhibit specific release profiles, which is crucial for optimizing therapeutic efficacy. Additionally, the biodegradable nature of polyurethanes derived from this intermediate aligns with the growing demand for environmentally friendly medical products.

The reactivity of the isocyanatoethyl group also makes 1-Tert-butyl-4-(1-isocyanatoethyl)benzene a valuable tool in synthetic organic chemistry. It can be used to construct complex heterocyclic frameworks through cycloaddition reactions or to introduce urethane linkages into natural products or synthetic analogs. These transformations are particularly useful in generating libraries of compounds for high-throughput screening in drug discovery programs. The ability to precisely control reaction conditions ensures high yields and purity, which are essential for industrial-scale applications.

In industrial applications, 1-Tert-butyl-4-(1-isocyanatoethyl)benzene finds use as a monomer or intermediate in producing specialty chemicals. Its incorporation into polymer formulations enhances mechanical strength, thermal stability, and chemical resistance. These properties are critical in manufacturing high-performance materials used in automotive components, electronics, and construction industries. Furthermore, its role as a crosslinking agent in coatings and adhesives underscores its versatility in material science.

The synthesis of 1-Tert-butyl-4-(1-isocyanatoethyl)benzene involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or direct phosgene-mediated conversion of halogenated precursors. Advances in catalytic systems have improved the efficiency and sustainability of these processes, reducing waste generation and energy consumption. Such innovations are vital for aligning chemical production with green chemistry principles.

The safety profile of 1-Tert-butyl-4-(1-isocyanatoethyl)benzene is another critical consideration in its handling and application. While isocyanates are known for their reactivity with moisture (leading to exothermic reactions), proper storage and handling protocols mitigate risks associated with this compound. Personal protective equipment (PPE), including gloves and respiratory protection, should be used when working with this substance to prevent exposure to skin and eyes. Additionally, reaction vessels must be dried thoroughly to avoid unintended side reactions.

Future research directions may explore novel derivatives of 1-Tert-butyl-4-(1-isocyanatoethyl)benzene with enhanced functionalities suitable for specific applications. For instance, incorporating bioorthogonal groups could enable post-synthetic modifications on polymer surfaces or drug molecules. Similarly, exploring its use as a precursor for metal-organic frameworks (MOFs) could open new possibilities in gas storage and separation technologies.

In conclusion, 1-Tert-butyl-4-(1-isocyanatoethyl)benzene (CAS No. 1444866-91-4) is a multifaceted compound with significant potential across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative materials and therapeutics. As research continues to uncover new applications for this compound, 1-Tert-butyl-4-(1-isocyanatoethyl)benzene will undoubtedly remain at the forefront of scientific discovery.